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Get Quote

Executive Summary
4-(4-(2-Methoxyethoxy)phenoxy)piperidine is a secondary amine building block

characterized by a piperidine core ether-linked to a para-substituted phenol.[1] Its structural

uniqueness lies in the 2-methoxyethoxy tail, a short polyethylene glycol (PEG)-like motif that

enhances aqueous solubility and metabolic stability compared to simple methoxy analogs.[1]

This compound serves as a critical intermediate in the synthesis of GPCR ligands (e.g.,

antihistamines, antipsychotics) and kinase inhibitors, where the piperidine nitrogen acts as a

handle for further diversification.[1]
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Attribute Technical Detail

Chemical Name 4-(4-(2-Methoxyethoxy)phenoxy)piperidine

IUPAC Name 4-[4-(2-methoxyethoxy)phenoxy]piperidine

Molecular Formula C₁₄H₂₁NO₃

Molecular Weight 251.32 g/mol

Exact Mass 251.1521

SMILES COCCOc1ccc(OC2CCNCC2)cc1

Structural Class 4-Aryloxypiperidine; Glycol ether derivative

Key Functional Groups
Secondary Amine (Basic), Aryl Ether, Alkyl Ether

(PEG-1)

Structural Diagram (DOT Visualization)
The following diagram illustrates the structural connectivity and functional zones of the

molecule.[1]
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Figure 1: Structural decomposition of 4-(4-(2-Methoxyethoxy)phenoxy)piperidine highlighting

functional zones.[1]

Part 2: Physicochemical Profile
The addition of the 2-methoxyethoxy group significantly alters the physicochemical landscape

compared to the parent 4-(4-methoxyphenoxy)piperidine.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemsrc.com/en/cas/1780861-81-5_3598745.html
https://www.benchchem.com/product/b8320961/docs?utm_src=pdf-body-img#technical-guide-physicochemical-properties-of-4-4-2-methoxyethoxy-phenoxy-piperidine-1
https://www.benchchem.com/product/b8320961/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-4-4-2-methoxyethoxy-phenoxy-piperidine-1
https://www.chemsrc.com/en/cas/1780861-81-5_3598745.html
https://www.chemsrc.com/en/cas/1780861-81-5_3598745.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8320961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1 Key Parameters Table

Property
Value
(Predicted/Consensus)

Context & Causality

LogP (Octanol/Water) 1.8 – 2.1

The PEG-like tail lowers LogP

compared to the propyl/butyl

analogs, improving "drug-

likeness" by balancing

lipophilicity.[1]

pKa (Basic Nitrogen) 9.6 ± 0.2

Typical for a secondary

piperidine.[1] The distal ether

oxygen has negligible

inductive effect on the nitrogen

basicity.[1]

Topological Polar Surface Area

(TPSA)
40.5 Å²

Includes amine (12.[1]0) + 3

oxygens (~28.5).[1] Suggests

good membrane permeability

(BBB penetrant if <90 Å²).[1]

Aqueous Solubility High (>5 mg/mL)

The methoxyethoxy chain acts

as a hydrogen bond acceptor,

disrupting crystal lattice energy

and enhancing water

interaction.[1]

Melting Point
Likely Oil or Low-Melting Solid

(<60°C)

The flexible ether chain

disrupts packing efficiency

compared to the rigid methoxy

analog (MP ~104°C for HCl

salt).[1]

Boiling Point ~380°C (at 760 mmHg)

High boiling point necessitates

vacuum distillation for

purification.[1]
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Expert Insight: The secondary amine is highly nucleophilic.[1] In biological assays, this

compound often exists as a cationic species at physiological pH (7.4), driving electrostatic

interactions with aspartate residues in GPCR binding pockets.[1]

Part 3: Synthesis & Experimental Methodologies
Since this specific derivative is not a commodity chemical, it is synthesized via a convergent

route.[1] The most robust protocol utilizes a Mitsunobu Coupling or Nucleophilic Aromatic

Substitution (SNAr).[1]

3.1 Recommended Synthesis Route (Mitsunobu Approach)
Rationale: The Mitsunobu reaction offers mild conditions that preserve the sensitive ether tail

and avoid harsh bases required for SNAr on electron-rich rings.[1]

Protocol:

Reagents:

Starting Material A: N-Boc-4-hydroxypiperidine (1.0 eq)[1]

Starting Material B: 4-(2-Methoxyethoxy)phenol (1.0 eq)[1]

Coupling Agent: Diisopropyl azodicarboxylate (DIAD) (1.2 eq)[1]

Phosphine:[1] Triphenylphosphine (PPh3) (1.2 eq)[1]

Solvent: Anhydrous THF.[1]

Step-by-Step Workflow:

Activation: Dissolve N-Boc-4-hydroxypiperidine, Phenol, and PPh3 in THF under N₂

atmosphere at 0°C.
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Coupling: Add DIAD dropwise over 30 minutes. The solution will turn yellow.[1]

Reaction: Allow to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by

TLC (Hexane:EtOAc 7:3).[1]

Workup: Concentrate in vacuo. Triturate with Et₂O/Hexane to precipitate

triphenylphosphine oxide (TPPO).[1] Filter and concentrate filtrate.[1]

Deprotection: Dissolve the intermediate (N-Boc-ether) in DCM.[1] Add TFA (10 eq) or 4M

HCl in Dioxane. Stir for 2 hours.

Isolation: Basify with NaOH (1M) to pH >12. Extract with DCM (3x).[1] Dry over Na₂SO₄

and concentrate to yield the free base.[1]

3.2 Synthesis Workflow Diagram
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Mitsunobu Coupling
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Figure 2: Convergent synthesis pathway via Mitsunobu coupling and acid-mediated

deprotection.[1]

Part 4: Analytical Characterization Standards
To validate the identity of the synthesized compound, the following spectral signatures must be

confirmed.

4.1 1H-NMR (400 MHz, CDCl3)
Aryl Protons: Two doublets (AA'BB' system) at δ 6.85 (2H, d) and δ 6.95 (2H, d)

corresponding to the para-substituted benzene ring.[1]

Ether Tail:

Triplet at δ 4.08 (2H, t) for -O-CH2-CH2-.[1]

Triplet at δ 3.72 (2H, t) for -O-CH2-CH2-O-.[1]

Singlet at δ 3.45 (3H, s) for -OCH3.[1]

Piperidine Core:

Multiplet at δ 4.25 (1H, m) for the methine proton at C4 (H-4).[1]

Multiplets at δ 3.10 (2H) and δ 2.70 (2H) for the alpha-protons (H-2, H-6).[1]

Multiplets at δ 2.00 (2H) and δ 1.65 (2H) for the beta-protons (H-3, H-5).[1]

Amine Proton: Broad singlet at δ 1.8–2.5 (concentration dependent).[1]

4.2 Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Target Ion [M+H]+:252.16 m/z[1]

Fragmentation Pattern: Look for loss of the methoxyethyl chain (M-59) or cleavage of the

ether linker.[1]
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Part 5: Handling, Stability & Safety
5.1 Stability Profile

Oxidation: The secondary amine is susceptible to N-oxidation over prolonged exposure to

air.[1] Store under Argon/Nitrogen.[1]

Hydrolysis: The ether linkages are stable under standard aqueous conditions (pH 2–12).[1]

Thermal: Stable up to ~150°C; however, the free base may degrade if heated without

solvent.[1]

5.2 Storage Protocol
Form: Convert to Hydrochloride (HCl) or Oxalate salt for long-term storage.[1] The salt form

is a crystalline solid, whereas the free base is likely a viscous oil.[1]

Conditions: -20°C, desiccated, protected from light.

Shelf Life: >2 years in salt form; 6 months as free base oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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